Cas no 6362-64-7 ( )

• Product Name: &nbsp
• CAS No: 6362-64-7
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• CID: 960591
• PubChem ID: 344792
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• CTK5B9583; ETHYL 2-OXO-3,3-DIPHENYL-PROPANOATE; diphenyl-pyruvic acid ethyl ester; AG-G-36516; NSC401897; Diphenyl-brenztraubensaeure-aethylester; AC1L81DA;
• NSC-401897
• ETHYL 2-OXO-3,3-DIPHENYL-PROPANOATE
• 6362-64-7
• DTXSID40322713
• NSC401897
•  

• Inchi： 1S/C17H16O3/c1-2-20-17(19)16(18)15(13-9-5-3-6-10-13)14-11-7-4-8-12-14/h3-12,15H,2H2,1H3
• InChI Key： XVQKLEJDXHHYMZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(C1C=CC=CC=1)C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 268.10998
• Monoisotopic Mass: 268.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.135
• Boiling Point: 393.3°C at 760 mmHg
• Flash Point: 181.4°C
• Refractive Index: 1.555
• PSA: 43.37
• LogP: 2.95070